1-(3,4-Dimethoxyphenyl)cyclopentanecarboxylic acid
Overview
Description
1-(3,4-Dimethoxyphenyl)cyclopentanecarboxylic acid is a chemical compound with the molecular formula C14H18O4 . It is used for research and development purposes .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H18O4/c1-17-11-6-5-10(9-12(11)18-2)14(13(15)16)7-3-4-8-14/h5-6,9H,3-4,7-8H2,1-2H3, (H,15,16) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a molecular weight of 250.29 . It is a solid at room temperature .Scientific Research Applications
Pharmacological Research
This compound is utilized in pharmacological studies due to its structural similarity to natural bioactive compounds. It serves as a precursor in the synthesis of various pharmacologically active molecules. Its derivatives are explored for potential therapeutic effects, such as anti-inflammatory, analgesic, and antitumor activities .
Biochemical Studies
In biochemistry, 1-(3,4-Dimethoxyphenyl)cyclopentanecarboxylic acid is used to study enzyme-substrate interactions. It can act as a substrate or inhibitor for enzymes that metabolize cyclopentanecarboxylic acid derivatives, helping to elucidate metabolic pathways .
Organic Synthesis
This compound is a valuable intermediate in organic synthesis. It is employed in the preparation of complex molecules through reactions such as cycloadditions, nucleophilic substitutions, and electrophilic additions. Its derivatives are used to synthesize natural products and pharmaceuticals .
Medicinal Chemistry
In medicinal chemistry, it’s a key intermediate for the synthesis of drug candidates. Researchers use it to develop new compounds with potential medicinal properties, exploring its incorporation into diverse chemical frameworks .
Analytical Chemistry
1-(3,4-Dimethoxyphenyl)cyclopentanecarboxylic acid: is used as a standard in chromatographic analysis to identify and quantify similar compounds in complex mixtures. It helps in developing analytical methods for quality control of pharmaceutical substances .
Chemical Engineering
In chemical engineering, this compound is involved in process development for the large-scale synthesis of related chemicals. It’s used to optimize reaction conditions, scaling up from laboratory to industrial production .
Materials Science
The derivatives of this compound are investigated for their properties in materials science. They may contribute to the development of new materials with specific optical or electronic properties, useful in various technological applications .
Environmental Science
It’s also studied for its environmental impact. Researchers examine its biodegradability and potential toxicity to ensure safe disposal and minimal environmental footprint .
Safety and Hazards
This compound is toxic if swallowed and causes serious eye irritation . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)cyclopentane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O4/c1-17-11-6-5-10(9-12(11)18-2)14(13(15)16)7-3-4-8-14/h5-6,9H,3-4,7-8H2,1-2H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKZPEWPCGQOEIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2(CCCC2)C(=O)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10354607 |
Source
|
| Record name | 1-(3,4-dimethoxyphenyl)cyclopentanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10354607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dimethoxyphenyl)cyclopentanecarboxylic acid | |
CAS RN |
43129-41-5 |
Source
|
| Record name | 1-(3,4-dimethoxyphenyl)cyclopentanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10354607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
